Cas no 124394-21-4 (1(2H)-Isoquinolinone, 3-(4-bromophenyl)-)

• Product Name: 1(2H)-Isoquinolinone, 3-(4-bromophenyl)-
• CAS No: 124394-21-4
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 1216171
• Update Time: 2024-08-03

1(2H)-Isoquinolinone, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3-(4-bromophenyl)-

• Inchi： 1S/C15H10BrNO/c16-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)15(18)17-14/h1-9H,(H,17,18)
• InChI Key： NFNNUTPVXVJNMY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C=C(C2=CC=C(Br)C=C2)N1

Computed Properties

• Exact Mass: 298.9946

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Melting Point: 260-261 °C
• Boiling Point: 502.1±50.0 °C(Predicted)
• PSA: 29.1
• pka: 12.72±0.40(Predicted)